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Compound of Interest

Compound Name: Methylboronic Acid

Cat. No.: B051376 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount to both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the handling of Methylboronic Acid, including detailed operational and disposal

plans.

Immediate Safety and Handling Protocols
Methylboronic acid is a compound that requires careful handling to mitigate potential health

risks. It is known to cause skin and serious eye irritation, and may also cause respiratory

irritation.[1][2][3] Adherence to the following procedural steps is crucial for minimizing exposure

and ensuring a safe laboratory environment.

Engineering Controls and Personal Protective Equipment (PPE):

Before handling Methylboronic Acid, ensure that all necessary safety equipment is readily

available and in good working order.

Ventilation: Always handle Methylboronic Acid in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is mandatory.[4][5]

Emergency Equipment: Ensure that an eyewash station and a safety shower are easily

accessible in the immediate work area.
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A comprehensive PPE strategy is essential. The following table summarizes the required

equipment:

Body Part Protective Equipment Rationale

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended for tasks with a

higher splash risk.

Protects against dust particles

and splashes that can cause

serious eye irritation.

Skin

Chemical-resistant gloves

(e.g., nitrile). A laboratory coat

is mandatory. For larger

quantities or increased splash

potential, a chemical-resistant

apron should be worn.

Prevents direct skin contact,

which can cause irritation.

Respiratory

A NIOSH/MSHA-approved

respirator is recommended if

dust is generated and

engineering controls are

insufficient.

Minimizes the inhalation of

dust or aerosols, which can

cause respiratory tract

irritation.

Feet

Closed-toe shoes must be

worn at all times in the

laboratory.

Protects against spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure:

Preparation: Before beginning work, thoroughly review the Safety Data Sheet (SDS) for

Methylboronic Acid. Ensure your work area is clean and uncluttered.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Transferring:
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Conduct all weighing and transferring operations within a chemical fume hood to control

dust.

Use a spatula or scoop to handle the solid material, minimizing the generation of dust.

Keep the container tightly closed when not in use.

In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs, seek medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

Storage: Store Methylboronic Acid in a cool, dry, and well-ventilated area in a tightly closed

container.

Disposal Plan
Proper disposal of Methylboronic Acid and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Dispose of unused Methylboronic Acid and any contaminated disposable

materials in a designated hazardous waste container. The container must be clearly labeled.

Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.

The rinsate must be collected and treated as hazardous waste. Once decontaminated, the

container can be disposed of according to institutional guidelines.

Consult Regulations: Always consult your institution's environmental health and safety (EHS)

department and local regulations for specific disposal procedures.
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Quantitative Data
The following table summarizes key quantitative data for Methylboronic Acid:

Property Value

Molecular Formula CH₅BO₂

Molecular Weight 59.86 g/mol

Melting Point 91-94 °C

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Methylboronic
Acid in a laboratory setting.
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Caption: Workflow for Safe Handling of Methylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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